predicted metabolic stability of 4-chloro-N-(furan-2-ylmethyl)-2-methylaniline
predicted metabolic stability of 4-chloro-N-(furan-2-ylmethyl)-2-methylaniline
An In-Depth Technical Guide to the Predicted Metabolic Stability of 4-chloro-N-(furan-2-ylmethyl)-2-methylaniline
Executive Summary
The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile, influencing key parameters such as in vivo half-life, bioavailability, and potential for drug-drug interactions.[1][2][3] This guide provides a comprehensive analysis of the . By dissecting the molecule's structural motifs—a furan ring, a substituted N-alkyl aniline core, and halogen/alkyl decorations—we will predict its primary metabolic liabilities. This predictive analysis is grounded in established biotransformation pathways and is coupled with detailed, field-proven in vitro protocols for empirical validation. The objective is to provide a robust framework for understanding and experimentally determining the metabolic fate of this compound, enabling informed decisions in a drug discovery and development context.
Introduction: The Imperative of Metabolic Stability in Drug Discovery
In the early phases of drug discovery, compounds with promising pharmacological activity are frequently abandoned due to unfavorable pharmacokinetic properties.[2] A primary driver of poor pharmacokinetics is metabolic instability—the susceptibility of a compound to biotransformation by drug-metabolizing enzymes.[4] The liver is the principal site of drug metabolism, where enzymes, particularly the cytochrome P450 (CYP) superfamily, catalyze reactions that functionalize and prepare xenobiotics for excretion.[5][6][7]
A compound that is metabolized too rapidly may fail to achieve therapeutic concentrations in the body, while one that is metabolized too slowly could accumulate and cause toxicity.[2] Therefore, an early and accurate assessment of metabolic stability is essential to prioritize candidates with favorable drug-like properties. This is achieved through a combination of predictive analysis based on chemical structure and empirical testing using in vitro models.[1][8]
This guide focuses on 4-chloro-N-(furan-2-ylmethyl)-2-methylaniline, a molecule possessing several functional groups with known metabolic relevance. We will explore its likely metabolic pathways and provide the methodologies to test these predictions.
Structural Analysis and Prediction of Metabolic Liabilities
The metabolic fate of 4-chloro-N-(furan-2-ylmethyl)-2-methylaniline can be predicted by examining its constituent chemical moieties. The primary sites of metabolism are anticipated to be the furan ring, the N-furan-2-ylmethyl group, the substituted aniline ring, and the tolyl methyl group.
Furan Ring: A Site of Potential Bioactivation
The furan ring is a common motif in pharmaceuticals but is also a well-documented structural alert for metabolic instability and potential toxicity.[9][10][11]
-
Mechanism of Metabolism: The furan moiety is susceptible to oxidative metabolism by cytochrome P450 enzymes, particularly CYP2E1.[12][13] This oxidation is necessary for the bioactivation and potential toxicity of furan-containing compounds.[12][14] The process generates highly reactive electrophilic intermediates, either an epoxide or a cis-enedione (specifically, cis-2-butene-1,4-dial from unsubstituted furan).[10][14][15] These reactive metabolites can covalently bind to cellular nucleophiles like proteins and DNA, potentially leading to hepatotoxicity.[11][14]
-
Predicted Outcome: The furan ring in the target molecule represents a significant metabolic liability. Its oxidation is a probable high-turnover pathway that could lead to rapid clearance and the formation of reactive metabolites.
N-Substituted Aniline Core: Multiple Competing Pathways
The N-alkyl aniline structure is subject to several competing metabolic pathways, primarily catalyzed by CYPs.[16][17][18]
-
N-Dealkylation: The removal of the furan-2-ylmethyl (furfuryl) group is a likely metabolic route. This α-carbon oxidation is a classic CYP-mediated reaction.[19] This pathway would yield 4-chloro-2-methylaniline and furan-2-carbaldehyde as primary metabolites.
-
N-Oxidation: The nitrogen atom itself can be oxidized to form hydroxylamines or nitrones.[16][18] While analytically challenging to detect due to the instability of these metabolites, this pathway is a known route for secondary aromatic amines.[16]
-
Aromatic Hydroxylation: The aniline ring is activated towards electrophilic attack, making it a target for CYP-mediated hydroxylation.[16][20] The existing chloro and methyl substituents will direct the position of hydroxylation, likely to the positions ortho or para to the amino group that are not already substituted.
Tolyl Methyl Group and Chlorinated Ring
-
Benzylic Oxidation: The methyl group on the aniline ring is a potential site for aliphatic hydroxylation, another common reaction catalyzed by CYP enzymes.[7] This would convert the methyl group to a hydroxymethyl group, which could be further oxidized to a carboxylic acid.
-
Influence of Chlorine: The electron-withdrawing chloro substituent generally deactivates the aromatic ring towards oxidation, potentially slowing the rate of aromatic hydroxylation on the aniline ring. However, arene hydroxylation can still occur.[20]
The interplay of these pathways will determine the overall metabolic profile of the molecule. A visual summary of these predicted transformations is presented below.
Caption: Predicted major Phase I metabolic pathways for the target compound.
In Vitro Methodologies for Determining Metabolic Stability
To empirically test these predictions, a tiered in vitro approach is recommended, starting with a high-throughput screen and progressing to more complex systems.
Liver Microsomal Stability Assay
This is the most common and cost-effective initial assay for assessing Phase I metabolic stability.[3][5][21] Liver microsomes are subcellular fractions containing a high concentration of CYP enzymes.[6][21] The assay measures the rate of disappearance of the parent compound over time.[3][22]
-
Test System: Liver microsomes (human, rat, mouse) are used because they are enriched with Phase I enzymes, making them a sensitive system for detecting CYP-mediated metabolism.[5][21]
-
Cofactor: NADPH is required as it provides the reducing equivalents necessary for the catalytic cycle of CYP enzymes.[23][24] Reactions are run with and without NADPH to distinguish between enzymatic degradation and chemical instability.
-
Controls: Including well-characterized compounds (e.g., a rapidly metabolized positive control like Verapamil and a stable negative control like Warfarin) is crucial for validating the enzymatic activity of the microsomal batch and ensuring the assay is performing as expected.[21]
-
Preparation of Reagents:
-
Thaw pooled human liver microsomes (HLMs) on ice (or at 37°C) and dilute to a working concentration of 2 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).[22][23] Keep on ice.
-
Prepare a 10 mM stock solution of the test compound in DMSO. Serially dilute to create a 100 µM working solution in buffer (final DMSO concentration in the incubation must be <0.5%).[22]
-
Prepare an NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) or a stock solution of NADPH (e.g., 10 mM).[25]
-
-
Incubation:
-
Pre-warm a 96-well plate containing 194 µL of 0.1 M phosphate buffer (pH 7.4) and 4 µL of the 100 µM test compound working solution at 37°C for 5 minutes.
-
Add 10 µL of the 2 mg/mL HLM working solution to each well for a final protein concentration of 0.5 mg/mL and a final substrate concentration of 1 µM.[24]
-
Initiate the metabolic reaction by adding 2 µL of 50 mM NADPH solution (final concentration 1 mM).[24] Mix well. This is the T=0 minute starting point for the time course.
-
Incubate the plate at 37°C with shaking.
-
-
Time-Point Sampling & Reaction Termination:
-
At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction by adding 200 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., tolbutamide, labetalol) to a 100 µL aliquot of the incubation mixture.[21][24]
-
The "T=0" sample is prepared by adding the quenching solution before adding NADPH to measure the initial concentration without metabolism.
-
-
Sample Processing and Analysis:
-
Seal the plate and centrifuge at high speed (e.g., 4000 x g for 20 minutes) to precipitate the microsomal proteins.[25]
-
Transfer the supernatant to a new plate for analysis.
-
Analyze the samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining concentration of the parent compound relative to the internal standard.[1][21]
-
-
Calculate Percent Remaining: Determine the peak area ratio (parent compound/internal standard) at each time point and normalize it to the T=0 sample to get the percent remaining.
-
Determine Half-Life (t½): Plot the natural logarithm (ln) of the percent remaining versus time. The slope of the linear regression line (k) is the elimination rate constant.[21][24]
-
t½ = -0.693 / k
-
-
Calculate Intrinsic Clearance (CLint): This value represents the inherent ability of the liver to metabolize a drug.[1]
-
CLint (µL/min/mg protein) = (0.693 / t½) * (Volume of incubation / mg of microsomal protein)
-
The workflow for this crucial assay is outlined below.
Caption: Standard workflow for an in vitro liver microsomal stability assay.
Hepatocyte Stability Assay
For a more comprehensive assessment, intact hepatocytes are considered the "gold standard" for in vitro metabolism studies.[5]
-
Scientific Rationale: Hepatocytes contain the full complement of both Phase I and Phase II metabolic enzymes (e.g., UGTs, SULTs) and their necessary cofactors in a physiologically relevant cellular environment.[3][4][5] This allows for the evaluation of the interplay between different metabolic pathways and the potential for sequential metabolism. For compounds that are slowly metabolized, plated hepatocytes can be incubated for longer periods (e.g., 24-48 hours).[26]
The protocol is similar in principle to the microsomal assay but uses a suspension of cryopreserved hepatocytes and typically involves longer incubation times to capture the activity of both phases of metabolism.[1][26]
Predicted Metabolic Stability and Data Interpretation
Based on the structural analysis, the metabolic stability of 4-chloro-N-(furan-2-ylmethyl)-2-methylaniline is predicted to be low to moderate . The presence of the furan ring is the primary driver of this prediction.
Table 1: Predicted Metabolic Profile
| Structural Moiety | Predicted Metabolic Pathway | Key Enzymes | Predicted Stability Contribution |
| Furan Ring | Oxidation to reactive enedione | CYP2E1, other CYPs[12] | Low (High Liability) |
| N-Alkyl Linkage | N-Dealkylation | CYPs (e.g., CYP3A4, CYP2C family)[7][27] | Moderate |
| Aniline Ring | Aromatic Hydroxylation | CYPs (e.g., CYP1A2, CYP2D6)[6][7] | Moderate to High |
| Tolyl Methyl Group | Aliphatic Hydroxylation | CYPs | Moderate to High |
Table 2: Hypothetical Liver Microsomal Stability Data
This table illustrates how quantitative results from the described assay would be presented.
| Time (min) | % Parent Compound Remaining |
| 0 | 100 |
| 5 | 85 |
| 15 | 60 |
| 30 | 35 |
| 45 | 18 |
| 60 | 8 |
| Calculated t½ | 25 min |
| Calculated CLint | 55.4 µL/min/mg |
Interpretation: A half-life of 25 minutes in human liver microsomes would classify this compound as having moderate to high clearance, confirming the prediction of metabolic liability. This would signal to a drug discovery team that structural modification may be necessary to improve metabolic stability, for instance, by replacing the furan ring with a more stable isostere.
Conclusion and Future Directions
The metabolic stability of 4-chloro-N-(furan-2-ylmethyl)-2-methylaniline is predicted to be primarily dictated by the oxidative metabolism of its furan ring, a pathway associated with rapid clearance and potential bioactivation. Secondary, competing pathways including N-dealkylation and hydroxylation of the aniline and tolyl moieties are also anticipated.
This in-depth guide provides the scientific rationale and detailed experimental protocols required to empirically determine the metabolic fate of this compound. The liver microsomal stability assay serves as a robust initial screen, while follow-up studies in hepatocytes can provide a more complete metabolic picture. The resulting data on half-life and intrinsic clearance are essential for classifying the compound, guiding structure-activity relationship studies, and ultimately selecting drug candidates with a higher probability of in vivo success.
References
-
Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan. (n.d.). Nuvisan. [Link]
-
Protocol for the Human Liver Microsome Stability Assay. (n.d.). ResearchGate. [Link]
-
In Vitro Metabolic Stability. (n.d.). Creative Bioarray. [Link]
-
Microsomal Stability Assay Protocol. (n.d.). AxisPharm. [Link]
-
Ryu, J. Y., Kim, S., & Kim, H. (2022). PredMS: a random forest model for predicting metabolic stability of drug candidates in human liver microsomes. Briefings in Bioinformatics, 23(1), bbab519. [Link]
-
Vasanthanathan, P., Sedykh, A., & Zhao, P. (2014). Computational tools and resources for metabolism-related property predictions. 2. Application to prediction of half-life time in human liver microsomes. Journal of chemical information and modeling, 54(12), 3323–3331. [Link]
-
Metabolic Stability Services. (n.d.). Eurofins Discovery. [Link]
-
Al-Ostoot, F. H., Al-Ghamdi, S. A., & Al-Zahrani, A. Y. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(6). [Link]
-
Metabolic Stability. (n.d.). Frontage Laboratories. [Link]
-
Gorrod, J. W., & Gooderham, N. J. (1987). The metabolism of N-benzyl-4-substituted anilines: factors influencing in vitro C- and N-oxidation. Xenobiotica, 17(2), 165–177. [Link]
-
Microsomal Clearance/Stability Assay. (n.d.). Domainex. [Link]
-
Hughes, T. B., Miller, G. P., & Swamidass, S. J. (2015). Computational Approach to Structural Alerts: Furans, Phenols, Nitroaromatics, and Thiophenes. Chemical research in toxicology, 28(11), 2190–2201. [Link]
-
Mafu, S., Jia, M., & Zerbe, P. (2020). Cytochrome P450‐catalyzed biosynthesis of furanoditerpenoids in the bioenergy crop switchgrass (Panicum virgatum L.). The Plant Journal, 103(1), 385-401. [Link]
-
metabolic stability in liver microsomes. (n.d.). Mercell. [Link]
-
Gates, L. A., Lu, Y., & Peterson, L. A. (2012). Trapping of cis-2-Butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes. Drug metabolism and disposition, 40(3), 596–601. [Link]
-
Lee, S., Kim, S., & Ko, J. (2024). Uncertainty-Aware Metabolic Stability Prediction with Dual-View Contrastive Learning. arXiv preprint arXiv:2401.07769. [Link]
-
In Silico Drug Metabolism Prediction Services. (n.d.). Creative Biolabs. [Link]
-
Gorrod, J. W., & Gooderham, N. J. (1987). The metabolism of N-benzyl-4-substituted anilines: factors influencing in vitro C- and N-oxidation. Xenobiotica, 17(2), 165-77. [Link]
-
Gorrod, J. W., & Gooderham, N. J. (1987). The metabolism of N-benzyl-4-substituted anilines: factors influencing in vitro C- and N-oxidation. Xenobiotica, 17(2), 165-177. [Link]
-
Microsomal Stability. (n.d.). Cyprotex. [Link]
-
Li, H., et al. (2023). CMMS-GCL: cross-modality metabolic stability prediction with graph contrastive learning. Bioinformatics, 39(10), btad530. [Link]
-
Peterson, L. A. (2013). Reactive metabolites in the biotransformation of molecules containing a furan ring. Chemical research in toxicology, 26(1), 6–15. [Link]
-
Ekins, S., et al. (2002). Structure-metabolism relationships of substituted anilines: prediction of N-acetylation and N-oxanilic acid formation using computational chemistry. Xenobiotica, 32(4), 295-311. [Link]
-
Zhang, X., & Zhang, L. (2022). Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. Drug Metabolism and Disposition, 50(4), 369-378. [Link]
-
Lu, Y., et al. (2012). Comparative Metabolism of Furan in Rodent and Human Cryopreserved Hepatocytes. Drug Metabolism and Disposition, 40(12), 2296–2302. [Link]
-
Shimada, T., & Fujii-Kuriyama, Y. (2004). Metabolic activation of polycyclic aromatic hydrocarbons to carcinogens by cytochromes P450 1A1 and 1B1. Cancer science, 95(1), 1–6. [Link]
-
Chen, S., et al. (2024). Mechanistic and predictive studies on the oxidation of furans by cytochrome P450. Ecotoxicology and Environmental Safety, 279, 116460. [Link]
-
Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. (n.d.). ResearchGate. [Link]
-
Mechanism of Bioactivation of the Furan Ring. (n.d.). ResearchGate. [Link]
-
CHAPTER 9: Cytochrome P450 Metabolism. (2021, August 27). Royal Society of Chemistry. [Link]
-
Olsen, L., Jørgensen, F. S., & Oostenbrink, C. (2015). CHAPTER 4: Cytochrome P450 Mediated Drug Metabolism. In New Horizons in Predictive Drug Metabolism and Pharmacokinetics. Royal Society of Chemistry. [Link]
-
Zanger, U. M., & Schwab, M. (2013). Cytochrome P450 enzymes in drug metabolism: regulation of gene expression, enzyme activities, and impact of genetic variation. Pharmacology & therapeutics, 138(1), 103–141. [Link]
-
Al-Subaie, A. M., et al. (2024). Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. International Journal of Molecular Sciences, 25(13), 7208. [Link]
-
Gorrod, J. W., & Temple, D. J. (1976). The metabolism of 4-substituted N-ethyl-N-methylanilines. III. Effect of various potential inhibitors, activators and inducers on alpha-C- and N-oxidation. Xenobiotica, 6(5), 265-74. [Link]
-
The metabolism of 4-substituted N-ethyl-N-methylanilines: III. Effect of various potential inhibitors, activators and inducers on α-C- and N-oxidation. (n.d.). Scilit. [Link]
-
Hughes, T. B., et al. (2025). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]
-
4-Chloroaniline. (n.d.). PubChem. [Link]
Sources
- 1. nuvisan.com [nuvisan.com]
- 2. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
- 3. Metabolic Stability • Frontage Laboratories [frontagelab.com]
- 4. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
- 5. dda.creative-bioarray.com [dda.creative-bioarray.com]
- 6. books.rsc.org [books.rsc.org]
- 7. books.rsc.org [books.rsc.org]
- 8. Computational tools and resources for metabolism-related property predictions. 2. Application to prediction of half-life time in human liver microsomes - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
- 10. Computational Approach to Structural Alerts: Furans, Phenols, Nitroaromatics, and Thiophenes - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Trapping of cis-2-Butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Comparative Metabolism of Furan in Rodent and Human Cryopreserved Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
- 14. pubs.acs.org [pubs.acs.org]
- 15. researchgate.net [researchgate.net]
- 16. tandfonline.com [tandfonline.com]
- 17. The metabolism of N-benzyl-4-substituted anilines: factors influencing in vitro C- and N-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. tandfonline.com [tandfonline.com]
- 19. The metabolism of 4-substituted N-ethyl-N-methylanilines. III. Effect of various potential inhibitors, activators and inducers on alpha-C- and N-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. chemrxiv.org [chemrxiv.org]
- 21. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
- 22. mercell.com [mercell.com]
- 23. researchgate.net [researchgate.net]
- 24. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
- 25. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
- 26. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 27. mdpi.com [mdpi.com]
